Cas no 100559-69-1 (Bis(4-methoxycarbonylphenyl) Benzene-1,2-dicarboxylate)

• Product Name: Bis(4-methoxycarbonylphenyl) Benzene-1,2-dicarboxylate
• CAS No: 100559-69-1
• MF: C₂₄H₁₈O₈
• MW: 434.394927501678
• CID: 1128182
• PubChem ID: 13878972
• Update Time: 2025-04-20

Bis(4-methoxycarbonylphenyl) Benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Bis(4-methoxycarbonylphenyl) Benzene-1,2-dicarboxylate
• SCHEMBL9480620
• DTXSID40551748
• Bis[4-(methoxycarbonyl)phenyl] benzene-1,2-dicarboxylate
• 100559-69-1

• Inchi： 1S/C24H18O8/c1-29-21(25)15-7-11-17(12-8-15)31-23(27)19-5-3-4-6-20(19)24(28)32-18-13-9-16(10-14-18)22(26)30-2/h3-14H,1-2H3
• InChI Key： YGECDCCVOWUJHJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C(C1=CC=CC=C1C(=O)OC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 434.10014
• Monoisotopic Mass: 434.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2